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Compound of Interest

[2-(Methoxymethoxy)phenyl]
Compound Name:
(pyridin-4-yl)methanone

CAS No.: 938458-56-1

Cat. No.: B1532648

Get Quote

Chemical Identity & Structural Logic[1][2]

* |[UPAC Name:methanone[1]
¢ Common Name: MOM-protected 2-hydroxybenzophenone[1]

e Molecular Formula:

[1]

e Molecular Weight: 242.27 g/mol [1]

o CAS Registry Number: 1137-42-4 (Parent: 2-Hydroxybenzophenone); 2-MOM derivative is a
catalogued intermediate (e.g., related to CAS 1240109-20-9).[1]

Structural Diagram & Synthesis Pathway

The following diagram illustrates the conversion of the parent UV-absorber (2-
hydroxybenzophenone) into the target MOM-ether.[1] Note the disruption of the intramolecular
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Hydrogen bond upon protection.[1]

2-Hydroxybenzophenone Reagents: Nucleophilic Substitution 2-(Methoxymethoxy)phenylmethanone
(C13H1002) 1. NaH (1.2 eq), THF, 0°c |—(Willamson Ether Synthesis) (C15H1403)
[Intramolecular H-bond] 2. MOM-CI (1.1 eq) [MOM-Ether]

Click to download full resolution via product page

Figure 1: Synthesis pathway transforming the phenol into the MOM-ether, removing the
characteristic downfield phenolic proton.[1]

Spectroscopic Characterization (NMR)[1][2][3][4][5]
[6][7]

The primary diagnostic feature of this molecule is the disappearance of the chelated phenolic
proton (typically >12 ppm) and the appearance of the methoxymethyl ether signals.[1]

Proton NMR ( H NMR)

Solvent;

| Frequency: 400 MHz[1][2]
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Position / Shift ( o ] Assignment /
= Multiplicity Integration -
rou otes
P , Ppm)
Diagnostic Peak.
Deshielded
MOM 5.10-5.18 Singlet 2H methylene
between two
oxygens.[1]
Diagnostic Peak.
MOM 3.35-3.45 Singlet 3H Methyl ether
signal.[1]
) Ortho-protons on
Aromatic
7.75-7.85 Multiplet 2H the unsubstituted
(Benzoyl)

phenyl ring.[1]

Meta/Para on
benzoyl ring + H-
Aromatic (Core) 7.45-7.60 Multiplet 4H 4/H-6 on

substituted ring.

[1]

H-3/H-5 on
Aromatic (Core) 7.10-7.25 Multiplet 2H substituted ring.
[1]

The parent peak
at

Phenolic -OH ABSENT - - 12.05 ppm

disappears

completely.[1]

Technical Insight: In the parent 2-hydroxybenzophenone, the hydroxyl proton is heavily
deshielded (

12.05 ppm) due to strong intramolecular hydrogen bonding with the carbonyl oxygen.[1] Upon
MOM protection, this signal vanishes, and the carbonyl carbon signal (in
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C) shifts slightly upfield as the H-bond is broken.[1]

Carbon NMR ( C NMR)

Solvent:

| Frequency: 100 MHz[1]

Shift (
Carbon Environment Notes
» Ppm)
Characteristic benzophenone
Carbonyl ( ketone.[1][3] Slightly shielded
196.5 - 197.5
) compared to parent (~198
ppm) due to loss of H-bond.[1]
Aromatic Carbon attached to the MOM-
155.0 - 156.0
(Ipso) ether oxygen.[1]
Key Identification Signal.
MOM 94.0 — 95.0 y et d
Anomeric-like carbon.[1]
Methyl carbon of the protectin
MOM 56.0 — 56.5 Y P J
group.[1]
Complex region containing
Aromatic (Ar-C) 128.0 - 138.0 remaining 11 aromatic

carbons.[1]

Infrared Spectroscopy (FT-IR)[1]

The IR spectrum provides rapid confirmation of the protection step.[1]
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Wavenumber (
Functional Group Intensity Diagnostic Change

)

The broad, weak band

at 3000-3300
O-H Stretch ABSENT
(chelated OH) seen in

the parent is gone.

Ketone stretch.[1]
Typically shifts to
slightly higher
frequency

C=0[1] Stretch 1650 — 1665 Strong (wavenumber)
compared to the H-
bonded parent (1630

)-[1]

Appearance of strong
ether stretching bands

C-O-C Stretch 1000 — 1150 Strong
from the MOM group.

[1]

C-H stretches from
) ) the
C-H (Aliphatic) 2900 — 2950 Weak
methoxy/methylene

groups.[1]

Experimental Synthesis Protocol

Objective: Protection of 2-hydroxybenzophenone with Chloromethyl methyl ether (MOM-CI).
Safety Warning: MOM-Cl is a known carcinogen.[1] All operations must be performed in a fume
hood.[1]

Reagents
e 2-Hydroxybenzophenone (1.0 eq)[1][4]
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Sodium Hydride (NaH, 60% dispersion in oil) (1.2 eq)

Chloromethyl methyl ether (MOM-CI) (1.1 eq)[1]

Tetrahydrofuran (THF), anhydrous|[1]

Tetrabutylammonium iodide (TBAI) (Catalytic, optional)[1]

Step-by-Step Workflow

o Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

)

o Deprotonation: Suspend NaH (1.2 eq) in anhydrous THF at 0°C. Add a solution of 2-
hydroxybenzophenone in THF dropwise.

o Observation: Evolution of

gas.[1] The solution will turn yellow/orange (phenoxide formation).[1]

o Time: Stir for 30 minutes at 0°C.

o Alkylation: Add MOM-CI (1.1 eq) dropwise via syringe.[1]
o Note: Maintain temperature < 5°C to prevent side reactions.[1]

» Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2—4 hours.
o Monitoring: Check via TLC (Hexane/EtOAc 9:1).[1] The starting material (

) should disappear; product appears at lower

due to loss of intramolecular H-bond making it slightly more polar than the chelated
parent.[1]

e Quench & Workup: Quench carefully with saturated

.[1] Extract with Ethyl Acetate (
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).[1][5] Wash combined organics with brine, dry over

[1]

« Purification: Concentrate in vacuo. Purify via flash column chromatography (
, Hexane/EtOAc gradient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxymethoxy-phenylmethanone-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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